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Compound of Interest

Compound Name:
Benzyloxy carbonyl-PEG4-NHS

ester

Cat. No.: B15601687 Get Quote

An In-depth Technical Guide to Benzyloxycarbonyl-PEG4-NHS Ester

Abstract
Benzyloxycarbonyl-PEG4-N-hydroxysuccinimidyl ester, commonly abbreviated as Cbz-PEG4-

NHS ester, is a high-purity, amine-reactive chemical compound extensively utilized in

bioconjugation, drug delivery, and proteomics. It functions as a heterobifunctional crosslinker,

featuring a Cbz-protected amine at one end and an NHS ester at the other, separated by a 4-

unit polyethylene glycol (PEG) spacer. The NHS ester group facilitates covalent bond formation

with primary amines on proteins, peptides, or other biomolecules, while the Cbz group serves

as a stable protecting group for a terminal amine, which can be deprotected under specific

conditions for further modification. The hydrophilic PEG spacer enhances solubility and

reduces steric hindrance, making it a versatile tool for researchers in drug development and

molecular biology.

Chemical Properties and Structure
Cbz-PEG4-NHS ester is a well-defined molecule with specific chemical characteristics crucial

for its application in sensitive biological systems. Its structure is defined by the Cbz protecting

group, the PEG spacer, and the amine-reactive NHS ester.

Chemical Structure:

The core structure consists of a benzyloxycarbonyl group (Cbz), a 15-atom polyethylene glycol

(PEG4) spacer, and a reactive N-hydroxysuccinimide (NHS) ester.
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Caption: Structural components of Cbz-PEG4-NHS ester.

Physicochemical Properties

The following table summarizes the key quantitative properties of Cbz-PEG4-NHS ester.

Property Value

Chemical Formula C24H34N2O10

Molecular Weight 510.53 g/mol

Appearance White to off-white solid or colorless oil

Purity ≥95%

Spacer Arm Length 24.1 Å

Mechanism of Action: Amine-Reactive Conjugation
The primary utility of Cbz-PEG4-NHS ester lies in its ability to covalently link to molecules

containing primary amines (-NH2), such as the lysine residues found on the surface of proteins.

The N-hydroxysuccinimide (NHS) ester is a highly efficient acylating agent that reacts with

nucleophilic primary amines to form a stable and irreversible amide bond. This reaction is most

efficient in a slightly alkaline buffer (pH 7.2-8.5).
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Caption: Reaction of Cbz-PEG4-NHS ester with a primary amine.

Key Applications
Cbz-PEG4-NHS ester is a versatile linker used in several advanced biochemical applications.

Bioconjugation: It is widely used to attach PEG spacers to proteins, antibodies, or peptides.

This process, known as PEGylation, can improve the therapeutic properties of biomolecules

by increasing their solubility, stability, and circulation half-life while reducing immunogenicity.

PROTAC® Development: The compound serves as a bifunctional linker in the synthesis of

Proteolysis Targeting Chimeras (PROTACs). The NHS ester can be used to couple with one

of the protein-binding ligands, while the Cbz-protected amine can be deprotected for
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subsequent reaction with the second ligand, thereby bridging a target protein and an E3

ubiquitin ligase.

Drug Delivery: It is instrumental in the development of Antibody-Drug Conjugates (ADCs).

The linker can be used to attach a cytotoxic drug to an antibody, enabling targeted delivery of

the therapeutic agent to cancer cells.

PROTAC Structure

Target Protein Ligand Cbz-PEG4 Linker E3 Ligase Ligand

PROTAC Molecule
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Caption: Use of a PEG4 linker in a PROTAC molecule.

Experimental Protocol: Protein Labeling
This section provides a general protocol for conjugating Cbz-PEG4-NHS ester to a protein

containing accessible primary amines.

A. Materials and Reagents:

Protein of interest (in an amine-free buffer, e.g., PBS pH 7.4)

Cbz-PEG4-NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reaction Buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.2-8.0

Quenching Buffer: 1 M Tris-HCl, pH 8.0

Purification system (e.g., dialysis cassettes, spin columns, or chromatography system)
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B. Protocol Workflow:

1. Prepare Protein
Dissolve in Reaction Buffer

(1-10 mg/mL)

3. Conjugation Reaction
Add linker to protein

(5-20 fold molar excess)

2. Prepare Linker
Dissolve Cbz-PEG4-NHS

in DMSO/DMF (10-50 mM)

4. Incubation
Incubate at RT for 30-60 min

or 4°C for 2-4 hours

5. Quench Reaction
Add Quenching Buffer to

consume unreacted NHS ester

6. Purification
Remove excess reagent via
dialysis or chromatography

7. Analysis
Confirm conjugation via

SDS-PAGE or Mass Spec

Click to download full resolution via product page

Caption: Workflow for a typical bioconjugation experiment.

C. Detailed Steps:

Reagent Preparation:

Equilibrate the Cbz-PEG4-NHS ester vial to room temperature before opening to prevent

moisture condensation.

Immediately before use, prepare a stock solution of the NHS ester in anhydrous DMF or

DMSO (e.g., 10 mg/mL).

Prepare the protein solution in the Reaction Buffer at a concentration of 2-10 mg/mL.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15601687?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conjugation Reaction:

Calculate the volume of the NHS ester stock solution needed for the desired molar excess

(a 10-fold molar excess is a common starting point).

Add the calculated volume of the NHS ester stock solution to the protein solution while

gently vortexing.

Allow the reaction to proceed at room temperature for 30-60 minutes or at 4°C for 2-4

hours. The optimal time may vary depending on the protein.

Quenching:

Add Quenching Buffer (e.g., Tris-HCl) to a final concentration of 50-100 mM to stop the

reaction. The primary amines in Tris will react with and consume any remaining NHS ester.

Incubate for 15-30 minutes at room temperature.

Purification:

Remove the unreacted crosslinker and NHS byproduct from the labeled protein using a

desalting column, dialysis, or size-exclusion chromatography.

Analysis:

The success of the conjugation can be confirmed by techniques such as SDS-PAGE

(which will show a shift in the protein's molecular weight), MALDI-TOF mass spectrometry,

or HPLC.

Solubility and Storage
Proper handling and storage are critical to maintaining the reactivity of the NHS ester.
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Parameter Guideline

Solubility
Soluble in DMF, DMSO, and Dichloromethane

(DCM). Limited solubility in water.

Storage
Store at -20°C, desiccated, and protected from

light.

Handling

Equilibrate to room temperature before opening.

Prepare solutions immediately before use as the

NHS ester is moisture-sensitive and hydrolyzes

in aqueous solutions.

To cite this document: BenchChem. [what is Benzyloxycarbonyl-PEG4-NHS ester].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601687#what-is-benzyloxycarbonyl-peg4-nhs-
ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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